Cas no 2227990-58-9 (1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro-)

• Product Name: 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro-
• CAS No: 2227990-58-9
• MF: C₅H₅F₂N₃O₂
• MW: 177.108907461166
• CID: 5524127
• Update Time: 2025-06-13

1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro-

• Inchi： 1S/C5H5F2N3O2/c1-9-5(10(11)12)3(2-8-9)4(6)7/h2,4H,1H3
• InChI Key： UALFWGSKUCFITP-UHFFFAOYSA-N
• SMILES： N1(C)C([N+]([O-])=O)=C(C(F)F)C=N1

Additional information on 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro-

Research Briefing on 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- (CAS: 2227990-58-9)

The compound 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- (CAS: 2227990-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro-, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the difluoromethyl and nitro groups in the pyrazole ring has been shown to enhance its reactivity and interaction with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated that 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- exhibits significant inhibitory activity against certain kinases and proteases, suggesting its utility in the development of targeted therapies for cancer and autoimmune diseases.

In addition to its biological activity, recent advancements in the synthetic methodologies for 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- have been reported. Researchers have developed more efficient and scalable routes for its synthesis, which could facilitate its broader application in medicinal chemistry. These synthetic improvements have also enabled the exploration of structural analogs, further expanding the compound's potential in drug discovery.

Despite these promising findings, challenges remain in the optimization of 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research is focused on elucidating the compound's pharmacokinetic and pharmacodynamic properties to better understand its therapeutic potential.

In conclusion, 1H-Pyrazole, 4-(difluoromethyl)-1-methyl-5-nitro- (CAS: 2227990-58-9) represents a valuable chemical entity with significant potential in the development of novel therapeutics. Continued research efforts are expected to uncover new applications and optimize its properties for clinical translation. This briefing underscores the importance of this compound in the evolving landscape of chemical biology and pharmaceutical research.